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Compound of Interest

Compound Name: Antibacterial agent 200

Cat. No.: B15564624 Get Quote

This document provides a detailed overview of the in vitro antibacterial spectrum of

Antibacterial Agent 200, presenting key quantitative data, experimental methodologies, and

visual workflows. It is intended for researchers, scientists, and drug development professionals

engaged in antimicrobial research.

Data Presentation: Quantitative Antibacterial
Activity
The in vitro antibacterial activity of Antibacterial Agent 200 was evaluated against a panel of

clinically relevant Gram-positive and Gram-negative bacteria. The primary metrics for this

evaluation are the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal

Concentration (MBC).

Minimum Inhibitory Concentration (MIC)
The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the

visible growth of a microorganism after overnight incubation. The data presented below was

determined using the broth microdilution method according to Clinical and Laboratory

Standards Institute (CLSI) guidelines.

Table 1: Minimum Inhibitory Concentration (MIC) of Antibacterial Agent 200 against Gram-

Positive Bacteria
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Bacterial Strain ATCC Number MIC (µg/mL)

Staphylococcus aureus 29213 0.5

Staphylococcus epidermidis 12228 1

Enterococcus faecalis 29212 2

Streptococcus pneumoniae 49619 0.25

Bacillus subtilis 6633 4

Table 2: Minimum Inhibitory Concentration (MIC) of Antibacterial Agent 200 against Gram-

Negative Bacteria

Bacterial Strain ATCC Number MIC (µg/mL)

Escherichia coli 25922 4

Pseudomonas aeruginosa 27853 16

Klebsiella pneumoniae 700603 8

Acinetobacter baumannii 19606 32

Salmonella enterica 14028 8

Experimental Protocols
The following protocols detail the standardized methods used to determine the MIC and MBC

values for Antibacterial Agent 200.

Determination of Minimum Inhibitory Concentration
(MIC)
The MIC was determined using the broth microdilution method in 96-well microtiter plates.

Preparation of Bacterial Inoculum:
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Bacterial strains were cultured on appropriate agar plates (e.g., Mueller-Hinton Agar) for

18-24 hours at 37°C.

A few colonies were suspended in sterile saline to match the turbidity of a 0.5 McFarland

standard, corresponding to approximately 1-2 x 10⁸ CFU/mL.

The standardized bacterial suspension was further diluted in Cation-Adjusted Mueller-

Hinton Broth (CAMHB) to achieve a final inoculum concentration of approximately 5 x 10⁵

CFU/mL in the test wells.

Preparation of Antibacterial Agent 200 Dilutions:

A stock solution of Antibacterial Agent 200 was prepared in a suitable solvent.

Serial two-fold dilutions of the agent were prepared in CAMHB directly in the 96-well

plates to achieve a range of concentrations (e.g., from 128 µg/mL to 0.125 µg/mL).

Inoculation and Incubation:

Each well containing the diluted antibacterial agent was inoculated with the prepared

bacterial suspension.

Control wells were included: a positive control (broth + inoculum, no drug) and a negative

control (broth only, no inoculum).

The plates were incubated at 37°C for 18-24 hours under ambient air conditions.

Interpretation of Results:

The MIC was visually determined as the lowest concentration of Antibacterial Agent 200
that completely inhibited the visible growth of the bacteria.

Determination of Minimum Bactericidal Concentration
(MBC)
The MBC is the lowest concentration of an antibacterial agent required to kill a particular

bacterium.
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Subculturing from MIC plates:

Following the determination of the MIC, a 10 µL aliquot was taken from each well that

showed no visible growth (i.e., at and above the MIC).

The aliquot was spot-plated onto an appropriate agar medium (e.g., Mueller-Hinton Agar)

that does not contain any antibacterial agent.

Incubation:

The agar plates were incubated at 37°C for 18-24 hours.

Interpretation of Results:

The MBC was determined as the lowest concentration of Antibacterial Agent 200 that

resulted in a ≥99.9% reduction in the initial inoculum count (i.e., ≤ 0.1% survival).

Visualizations: Workflows and Pathways
The following diagrams illustrate the experimental workflows for determining the antibacterial

spectrum of Antibacterial Agent 200.
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Caption: Experimental workflow for the determination of Minimum Inhibitory Concentration

(MIC).
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Caption: Experimental workflow for the determination of Minimum Bactericidal Concentration

(MBC).
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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